7-allyl-6-(((3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one

• IUPAC Name: 6-[[3-(4-methylsulfanylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-7-prop-2-enyl-[1,3]dioxolo[4,5-g]quinazolin-8-one
• InChI: InChI=1S/C22H18N4O4S2/c1-3-8-26-21(27)15-9-17-18(29-12-28-17)10-16(15)23-22(26)32-11-19-24-20(25-30-19)13-4-6-14(31-2)7-5-13/h3-7,9-10H,1,8,11-12H2,2H3
• InChI Key: DJJHCDCOLAWKNP-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2=NOC(=N2)CSC3=NC4=CC5=C(C=C4C(=O)N3CC=C)OCO5
• Molecular Formula: C22H18N4O4S2
• Molecular Weight: 466.5 g/mol

Description

7-allyl-6-(((3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one is a useful research compound. Its molecular formula is C22H18N4O4S2 and its molecular weight is 466.53. The purity is usually 95%.
BenchChem offers high-quality 7-allyl-6-(((3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-allyl-6-(((3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Researchers have explored the synthesis and characterization of compounds similar to 7-allyl-6-(((3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one. For instance, new 1,3,4-oxadiazole derivatives linked to quinazolin-4-one rings have been synthesized, providing a pathway for creating novel compounds with potential pharmacological properties (Dewangan et al., 2016).

Potential Biological Activities

• Several compounds structurally related to 7-allyl-6-(((3-(4-(methylthio)phenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-[1,3]dioxolo[4,5-g]quinazolin-8(7H)-one have demonstrated significant biological activities. For example:
  • Some novel quinazolinone derivatives, including triazolylthioether moieties, showed promising antimicrobial activities against various pathogens, indicating potential as new antimicrobial agents (Yan et al., 2016).
  • Other derivatives have been investigated for their potential analgesic and anti-inflammatory activities, revealing the therapeutic potential of this class of compounds (Dewangan et al., 2016).

Chemical Reactions and Derivatives

• Research into the reactivity of similar compounds has led to the development of various derivatives with interesting chemical properties. These studies contribute to the understanding of the chemical behavior of this class of compounds and their potential for various applications (Molina et al., 1986).